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Compound of Interest

Compound Name: Gallium(III) bromide

Cat. No.: B077593 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

reactive chemical compounds is paramount. Gallium(III) bromide (GaBr₃), a moisture-

sensitive and corrosive solid, requires stringent safety protocols to prevent harm to personnel

and ensure the integrity of experimental outcomes. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans for working with

Gallium(III) bromide.

Hazard Identification and Personal Protective Equipment
(PPE)
Gallium(III) bromide is classified as a corrosive material that causes severe skin burns and

eye damage.[1][2][3][4][5] It reacts rapidly and potentially violently with water, releasing

hydrogen bromide gas, which is also corrosive and can cause respiratory irritation.[1][6]

Therefore, a comprehensive PPE strategy is the first line of defense.

Recommended Personal Protective Equipment:

Eye and Face Protection: Chemical safety goggles that meet European standard EN 166 are

required.[2][3] A face shield should also be worn to provide an additional layer of protection

against splashes.[1]

Skin Protection:
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Gloves: Chemical-resistant gloves are mandatory. Nitrile or rubber gloves are

recommended.[1] Always inspect gloves for signs of degradation or perforation before use.

Protective Clothing: A complete chemical-resistant suit or a lab coat, along with

appropriate protective clothing, should be worn to prevent skin exposure.[1][2][3]

Respiratory Protection: Work should be conducted in a properly operating chemical fume

hood.[7] If exposure limits are exceeded, or if dust is generated, a NIOSH/MSHA or

European Standard EN 149 approved respirator must be used.[2][3]

Safe Handling and Storage Protocols
Due to its reactivity with moisture and air, Gallium(III) bromide must be handled under an inert

atmosphere (e.g., nitrogen or argon).[1][6]

Operational Steps for Handling:

Preparation: Ensure the work area, typically a glovebox or a fume hood, is clean and dry.

Have all necessary equipment and reagents readily available.

Inert Atmosphere: If using a glovebox, ensure the atmosphere is inert and moisture levels

are low. If working in a fume hood, use a Schlenk line or similar apparatus to handle the

compound under an inert gas.

Dispensing: Use clean, dry spatulas and glassware. Weigh the required amount of

Gallium(III) bromide in a closed container or under a stream of inert gas.

Reactions: Add Gallium(III) bromide to solvents or reaction mixtures slowly and in a

controlled manner. Be aware that the reaction with protic solvents can be vigorous.

Post-Handling: Tightly seal the container of Gallium(III) bromide and store it in a cool, dry,

and well-ventilated area away from incompatible materials such as water and strong

oxidizing agents.[1][3][6] The storage area should be designated for corrosive materials.[2]

Emergency Procedures and First Aid
In the event of an exposure or spill, immediate and appropriate action is critical.
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First Aid Measures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, ensuring to lift the upper and lower eyelids.[1][2][3] Seek immediate medical

attention.[1][2][3]

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

plenty of soap and water.[1][2][3] Seek medical attention if irritation persists.[1]

Inhalation: Move the individual to fresh air.[1][2][3] If breathing is difficult, administer oxygen.

If breathing has stopped, provide artificial respiration.[2][4] Seek immediate medical

attention.[1][2][3]

Ingestion: Do NOT induce vomiting.[1][2][3][4] Rinse the mouth with water.[1][2][4] Seek

immediate medical attention.[1]

Spill and Leak Procedures:

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, contain the spill. Avoid generating dust.

Clean-up: Carefully sweep up the spilled solid and place it into a suitable, dry, and labeled

container for disposal.[1] Do not use water for clean-up.[1]

Disposal Plan
All waste containing Gallium(III) bromide must be treated as hazardous waste.

Waste Collection: Collect waste material in a clearly labeled, sealed container.

Disposal Route: Dispose of the waste through an approved waste disposal plant, following

all federal, state, and local regulations.[2][3][4][6] Do not dispose of it in the regular trash or

down the drain.

Quantitative Data Summary
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For quick reference, the following table summarizes key quantitative data for Gallium(III)
bromide.

Property Value

Molecular Formula GaBr₃

Molecular Weight 309.44 g/mol [1]

Appearance White solid/granules[2][6]

Melting Point 121 °C / 249.8 °F[2][3]

Boiling Point 278 °C / 532.4 °F[2][3]

Specific Gravity 3.690[3]

Solubility Very soluble in water (reacts)[1][6]

Operational Workflow and Emergency Logic
To visualize the procedural flow for handling Gallium(III) bromide and the logical steps in an

emergency, the following diagrams are provided.
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Safe Handling Workflow

Preparation:
- Clean, dry work area

- Equipment ready

Establish Inert Atmosphere
(Glovebox or Schlenk Line)

Dispense GaBr₃
- Under inert gas

- Use dry equipment

Controlled Reaction
- Slow addition to solvent

Secure Storage
- Tightly sealed container

- Cool, dry, well-ventilated area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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